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Compound of Interest

Compound Name: 4-Ethylbenzoic acid

Cat. No.: B181625

Core Concepts: Introduction to 4-Ethylbenzoic
Acid

4-Ethylbenzoic acid (CAS No. 619-64-7) is an aromatic carboxylic acid characterized by an
ethyl group attached to the para position of a benzoic acid ring.[1] This structural feature
enhances its solubility and reactivity, establishing it as a crucial intermediate in the synthesis of
a variety of organic compounds.[2] Its significance extends across multiple industries, where it
serves as a foundational component in the production of pharmaceuticals, agrochemicals,
dyes, and advanced polymers.[1][2] This guide offers a detailed examination of the chemical

and physical characteristics of 4-Ethylbenzoic acid, alongside a comprehensive experimental
protocol for its synthesis and an overview of its diverse applications.

Quantitative Data Summary

The chemical and physical properties of 4-Ethylbenzoic acid are summarized in the table
below for ease of reference and comparison.

Table 1: Physicochemical Properties of 4-Ethylbenzoic Acid

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b181625?utm_src=pdf-interest
https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-4-ethylbenzoic-acid-synthesis-properties-and-market-demand-bg
https://www.chemimpex.com/products/22537
https://www.nbinno.com/article/other-organic-chemicals/understanding-4-ethylbenzoic-acid-synthesis-properties-and-market-demand-bg
https://www.chemimpex.com/products/22537
https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

CoH1002[3][4][5]

Linear Formula

C2HsCeH4CO2H[6]

Molecular Weight 150.17 g/mol [3][6]

Appearance White to beige powder or crystals[4][7][8]

Melting Point 112-113 °C[3][7][8]

Boiling Point Approximately 270-271.5 °C (estimated)[4][7]
Insoluble in water; soluble in benzene and

Solubility toluene. Sparingly soluble in chloroform and
slightly soluble in methanol.[7][8]

pKa 4.35 at 25°C[7][8]

CAS Number 619-64-7[3][6]1[7]

IUPAC Name 4-ethylbenzoic acid[3]

Common Synonyms

p-Ethylbenzoic acid[3]

Spectroscopic Analysis

For the definitive identification and characterization of 4-Ethylbenzoic acid, the following

spectroscopic data are essential:

* 1H NMR: Proton NMR spectra are readily available for reference in chemical databases such

as ChemicalBook.[9]

e 13C NMR: Carbon-13 NMR spectral information can be found in various established chemical

databases.

e Infrared (IR) Spectroscopy: The gas-phase IR spectrum for 4-Ethylbenzoic acid is
accessible through the NIST WebBook.[10][11]

e Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) data is

available, typically showing the molecular ion peak and other characteristic fragments.[3]
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Experimental Protocols: Synthesis of 4-
Ethylbenzoic Acid

This section details a standard laboratory procedure for the synthesis of 4-Ethylbenzoic acid,
commencing from ethylbenzene and trichloroacetaldehyde.[7]

Materials and Reagents:

o Ethylbenzene

o Trichloroacetaldehyde (Chloral)

¢ Anhydrous aluminum trichloride
 Dilute hydrochloric acid

e Sodium bicarbonate (NaHCO3s) solution
e Methanol

¢ Sodium hydroxide (NaOH) solution

e 30% Hydrogen peroxide (H202) aqueous solution

Hydrochloric acid (HCI)

Step-by-Step Procedure:

Charge a suitable reaction vessel with ethylbenzene and trichloroacetaldehyde.

Cool the mixture to 0°C and introduce anhydrous aluminum trichloride in controlled portions.

Maintain the reaction temperature between -10°C and 0°C and stir for 2 hours.

Quench the reaction by adding dilute hydrochloric acid to decompose residual aluminum
trichloride.
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o Perform a work-up by washing the organic phase sequentially with sodium bicarbonate
solution and water.

» Recover unreacted ethylbenzene from the organic layer via distillation.

 [solate the intermediate, p-ethylbenzene-2,2,2-trichloroethanol, by further distillation.
 Dissolve the isolated intermediate in methanol.

e Add sodium hydroxide solution to the methanolic solution and stir.

* Introduce 30% hydrogen peroxide solution dropwise to the reaction mixture.

» Continue stirring until the reaction is complete, monitored by the disappearance of the
trichloroethanol intermediate.

o Precipitate the final product by acidifying the solution with hydrochloric acid.
o Collect the crystalline 4-Ethylbenzoic acid by filtration, followed by washing and drying.

Key Applications in Research and Development

4-Ethylbenzoic acid is a highly versatile compound with numerous applications in scientific
and industrial fields:

e Pharmaceutical Development: It is a widely used intermediate in the synthesis of a range of
active pharmaceutical ingredients (APIs).[1][2]

o Agrochemical Manufacturing: The compound is integral to the production of various
insecticides and herbicides.[1]

» Polymer and Materials Science: It finds use in the creation of specialty polymers and as an
initiator for carbon nanotube materials.[2][12]

» Flavor and Fragrance Industry: It is employed in the formulation of specific flavoring agents
and fragrances.[2]
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o Biochemical and Medical Research: 4-Ethylbenzoic acid is utilized in studies of metabolic
pathways.[2] Notably, recent research has indicated its potential role in promoting the
proliferation and invasion of cervical cancer cells, highlighting its relevance in oncology

research.[13]

Visualized Synthesis Workflow

The following diagram provides a clear, step-by-step visualization of the synthesis process for
4-Ethylbenzoic acid.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.chemimpex.com/products/22537
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1591531/full
https://www.benchchem.com/product/b181625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 4-Ethylbenzoic Acid
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Caption: A flowchart illustrating the synthesis of 4-Ethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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